Cas no 18268-98-9 (4-Isothiazolecarbonitrile, 3-ethoxy-5-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 3-ethoxy-5-phenyl-
• CAS No: 18268-98-9
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• CID: 1376241
• Update Time: 2024-08-16

4-Isothiazolecarbonitrile, 3-ethoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-ethoxy-5-phenyl-

• Inchi： 1S/C12H10N2OS/c1-2-15-12-10(8-13)11(16-14-12)9-6-4-3-5-7-9/h3-7H,2H2,1H3
• InChI Key： WYUBQFBUWFBZKQ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C#N)C(OCC)=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 72-78 °C
• Boiling Point: 321.0±42.0 °C(Predicted)
• pka: -0.59±0.42(Predicted)